Cas no 83930-13-6 (Human growth hormone-releasing factor)

• Product Name: Human growth hormone-releasing factor
• CAS No: 83930-13-6
• MF: C₂₁₅H₃₅₈N₇₂O₆₆S
• MW: 5039.6508641243
• CID: 60634
• PubChem ID: 16132353
• Update Time: 2025-07-23

Human growth hormone-releasing factor Chemical and Physical Properties

Names and Identifiers

• Somatorelin
• Somatoliberin (human)
• GRF (1-44) (human)
• Growth-hormone-releasing hormone
• Human growth hormone-releasing hormone (1-44) amide
• Growth Hormone Releasing Factor human
• GHRF(1-44),human
• GRF (human)
• GRF (human), Somatoliberin (human), Somatocrinin (human)
• GRF Acetate
• Human growth hormone-releasing factor
• GRF
• PD151144
• Somatorelin [INN]
• GRF (1-44), human
• UNII-4UR7N9Z9MM
• DTXSID40232828
• 83930-13-6
• 4UR7N9Z9MM
• G90880
• Ghrh ferring
• DTXCID70155319
• somatorelinum
• Somatorelin (INN)
• SOMATORELIN [MART.]
• somatoreline
• Somatoliberin
• Somatocrinin
• Esfarase
• GROWTH HORMONE RELEASING HORMONE, 1-44 HUMAN AMIDE
• GRF (1-44), human?
• Ghrh(1-44) amide
• SOMATORELIN (MART.)
• Tyr-Ala-Asp-Ala-Ile-Phe-Thr-Asn-Ser-Tyr-Arg-Lys-Val-Leu-Gly-Gln-Leu-Ser-Ala-Arg-Lys-Leu-Leu-Gln-Asp-Ile-Met-Ser-Arg-Gln-Gln-Gly-Glu-Ser-Asn-Gln-Glu-Arg-Gly-Ala-Arg-Ala-Arg-Leu-NH2
• Grf 1-44
• Somatoliberin, human
• SOMATORELIN [WHO-DD]
• GHRF (1-44), HUMAN GRF
• V04CD05
• Ghrh(1-44)nh2
• DA-67692
• SOMATOLIBERIN [MI]
• somatorelina

• MDL： MFCD00081671
• Inchi： 1S/C215H358N72O66S/c1-24-106(15)166(285-174(318)112(21)251-193(337)145(91-163(309)310)270-173(317)109(18)249-175(319)119(218)86-115-49-53-117(293)54-50-115)208(352)278-142(87-114-39-27-26-28-40-114)200(344)287-168(113(22)292)209(353)279-144(90-157(225)301)199(343)283-150(99-291)204(348)274-141(88-116-51-55-118(294)56-52-116)197(341)261-126(47-37-78-243-214(235)236)181(325)260-122(42-30-32-73-217)192(336)284-165(105(13)14)206(350)277-137(82-101(5)6)178(322)247-95-160(304)253-129(58-65-152(220)296)185(329)272-140(85-104(11)12)196(340)282-147(96-288)202(346)252-111(20)172(316)256-124(45-35-76-241-212(231)232)180(324)259-121(41-29-31-72-216)184(328)271-139(84-103(9)10)195(339)273-138(83-102(7)8)194(338)266-133(61-68-155(223)299)190(334)276-146(92-164(311)312)201(345)286-167(107(16)25-2)207(351)268-135(71-80-354-23)191(335)281-148(97-289)203(347)262-127(48-38-79-244-215(237)238)182(326)264-131(59-66-153(221)297)187(331)263-128(57-64-151(219)295)177(321)246-94-159(303)254-130(62-69-161(305)306)186(330)280-149(98-290)205(349)275-143(89-156(224)300)198(342)267-132(60-67-154(222)298)188(332)265-134(63-70-162(307)308)189(333)258-120(43-33-74-239-210(227)228)176(320)245-93-158(302)248-108(17)170(314)255-123(44-34-75-240-211(229)230)179(323)250-110(19)171(315)257-125(46-36-77-242-213(233)234)183(327)269-136(169(226)313)81-100(3)4/h26-28,39-40,49-56,100-113,119-150,165-168,288-294H,24-25,29-38,41-48,57-99,216-218H2,1-23H3,(H2,219,295)(H2,220,296)(H2,221,297)(H2,222,298)(H2,223,299)(H2,224,300)(H2,225,301)(H2,226,313)(H,245,320)(H,246,321)(H,247,322)(H,248,302)(H,249,319)(H,250,323)(H,251,337)(H,252,346)(H,253,304)(H,254,303)(H,255,314)(H,256,316)(H,257,315)(H,258,333)(H,259,324)(H,260,325)(H,261,341)(H,262,347)(H,263,331)(H,264,326)(H,265,332)(H,266,338)(H,267,342)(H,268,351)(H,269,327)(H,270,317)(H,271,328)(H,272,329)(H,273,339)(H,274,348)(H,275,349)(H,276,334)(H,277,350)(H,278,352)(H,279,353)(H,280,330)(H,281,335)(H,282,340)(H,283,343)(H,284,336)(H,285,318)(H,286,345)(H,287,344)(H,305,306)(H,307,308)(H,309,310)(H,311,312)(H4,227,228,239)(H4,229,230,240)(H4,231,232,241)(H4,233,234,242)(H4,235,236,243)(H4,237,238,244)/t106-,107-,108-,109-,110-,111-,112-,113+,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,139-,140-,141-,142-,143-,144-,145-,146-,147-,148-,149-,150-,165-,166-,167-,168-/m0/s1
• InChI Key： JAHCMOSSKRAPEL-IBFVROBCSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@@H](CO)C(N[C@@H](CC(N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@@H](C)C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N)=O)CC(C)C)=O)CCCNC(=N)N)=O)=O)CCCNC(=N)N)=O)=O)=O)CCCNC(=N)N)=O)CCC(=O)O)=O)CCC(N)=O)=O)=O)=O)CCC(=O)O)=O)=O)CCC(N)=O)=O)CCC(N)=O)=O)CCCNC(=N)N)=O)=O)NC([C@H]([C@@H](C)CC)NC([C@H](CC(=O)O)NC([C@H](CCC(N)=O)NC([C@H](CC(C)C)NC([C@H](CC(C)C)NC([C@H](CCCCN)NC([C@H](CCCNC(=N)N)NC([C@H](C)NC([C@H](CO)NC([C@H](CC(C)C)NC([C@H](CCC(N)=O)NC(CNC([C@H](CC(C)C)NC([C@H](C(C)C)NC([C@H](CCCCN)NC([C@H](CCCNC(=N)N)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC(N)=O)NC([C@H]([C@@H](C)O)NC([C@H](CC1C=CC=CC=1)NC([C@H]([C@@H](C)CC)NC([C@H](C)NC([C@H](CC(=O)O)NC([C@H](C)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 5038.665835
• Monoisotopic Mass: 5036.659126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 83
• Hydrogen Bond Acceptor Count: 76
• Heavy Atom Count: 354
• Rotatable Bond Count: 183
• Complexity: 12500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 44
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2360
• XLogP3: -27.2

Experimental Properties

• Color/Form: powder

Human growth hormone-releasing factor Security Information

• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Human growth hormone-releasing factor

Comprehensive Overview of Human Growth Hormone-Releasing Factor (CAS No. 83930-13-6): Mechanism, Applications, and Research Insights

Human Growth Hormone-Releasing Factor (GHRF), also known as Growth Hormone-Releasing Hormone (GHRH), is a pivotal peptide hormone encoded by the GH1 gene. With the CAS registry number 83930-13-6, this compound has garnered significant attention in endocrinology and therapeutic research due to its role in stimulating the secretion of human growth hormone (HGH) from the anterior pituitary gland. The interplay between GHRF and somatostatin (a growth hormone inhibitor) forms a critical axis in regulating physiological processes such as metabolism, muscle growth, and tissue repair.

Recent studies highlight the potential of synthetic GHRF analogs in addressing conditions like growth hormone deficiency (GHD) and age-related decline in HGH production. Clinicians and researchers are increasingly exploring its utility in anti-aging therapies, a topic trending in both academic circles and public forums. The peptide’s ability to enhance muscle protein synthesis and fat metabolism has also made it a subject of interest in sports medicine and fitness optimization.

From a molecular perspective, CAS 83930-13-6 binds to the GHRH receptor (GHRHR) on pituitary cells, activating the cAMP-dependent pathway to trigger HGH release. This mechanism is under investigation for its implications in neurodegenerative diseases, given HGH’s neuroprotective effects. Notably, searches for "GHRF peptide therapy" and "best GHRH supplements" have surged, reflecting public curiosity about non-invasive treatments for vitality enhancement.

Innovations in recombinant DNA technology have enabled the production of stable GHRF derivatives, such as sermorelin, which mimic endogenous GHRH’s bioactivity. These advancements address challenges like the peptide’s short half-life (~7–50 minutes in vivo). Current clinical trials focus on optimizing delivery systems—oral formulations and sustained-release injectables—to improve patient compliance.

Despite its promise, the use of growth hormone-releasing factors requires rigorous medical supervision due to potential side effects like hyperglycemia or acromegaly. Regulatory agencies emphasize evidence-based protocols, particularly given the misuse risks in athletic performance enhancement. Meanwhile, natural GHRF boosters (e.g., amino acids like arginine) are gaining traction as safer alternatives in wellness markets.

In conclusion, CAS 83930-13-6 represents a frontier in hormone replacement therapy and regenerative medicine. Future research may unlock its potential in treating cachexia, bone density disorders, and cognitive decline, aligning with global health priorities like healthy aging. For those exploring "how to increase GHRF naturally" or "GHRH vs. GHRP-6," consulting endocrinologists remains paramount to navigate this complex yet promising field.